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Compound of Interest

Compound Name: Sialyl-Lewis X

Cat. No.: B013878 Get Quote

Technical Support Center: Sialyl-Lewis X
Antibodies and Reagents
This technical support center provides researchers, scientists, and drug development

professionals with best practices, troubleshooting guides, and frequently asked questions for

the optimal storage and handling of Sialyl-Lewis X (sLeX) antibodies and reagents. Adherence

to these guidelines is crucial for maintaining reagent integrity and ensuring reliable

experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage temperatures for Sialyl-Lewis X antibodies?

For short-term storage (up to one month), it is recommended to store Sialyl-Lewis X
antibodies at 2-8°C.[1] For long-term storage, aliquoting the antibody into single-use volumes

and storing at -20°C or -80°C is advised to preserve stability and prevent degradation.[2][3]

Always refer to the manufacturer's datasheet for product-specific recommendations.[4]

Q2: How should I handle the initial receipt of a Sialyl-Lewis X antibody?

Upon receipt, briefly centrifuge the vial to ensure the entire contents are at the bottom.[5] Refer

to the product datasheet immediately to confirm the appropriate storage conditions.[4] Unless
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planning to use the entire vial within a short period, it is best practice to aliquot the antibody

into smaller, experiment-sized volumes to minimize freeze-thaw cycles.[2][6]

Q3: What is the best way to store the Sialyl-Lewis X tetrasaccharide reagent?

The Sialyl-Lewis X tetrasaccharide is often supplied as a powder or in a solvent. As a powder,

it can be stored at -20°C for up to three years.[7] When in a solvent, it is recommended to store

at -80°C for up to six months or at -20°C for up to one month.[7] For optimal stability, especially

for the stock solution, storage under a nitrogen atmosphere is recommended.[7]

Q4: Can I store my Sialyl-Lewis X antibody in a frost-free freezer?

It is strongly advised to avoid storing aliquots in frost-free freezers. These freezers go through

periodic temperature fluctuations to prevent ice build-up, and these cycles can be detrimental

to the antibody's stability, effectively acting as multiple freeze-thaw cycles.[4][6]

Q5: My fluorescently-conjugated Sialyl-Lewis X antibody is not performing well. Could storage

be the issue?

Yes, improper storage is a likely cause. Fluorescently-conjugated antibodies should not be

frozen.[1] They should be stored at 2-8°C and protected from light to prevent photobleaching of

the fluorophore.[3][8]
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Issue
Potential Cause (Storage-

Related)
Recommended Solution

Low or no signal in my assay

(ELISA, IHC, Flow Cytometry)

Antibody degradation due to

multiple freeze-thaw cycles or

prolonged storage at 2-8°C.

Use a fresh, single-use aliquot

of the antibody that has been

stored at -20°C or -80°C.

Titrate the antibody to

determine the optimal

concentration.

Improper storage of enzyme-

conjugated secondary

antibody (if applicable).

Ensure conjugated antibodies

are stored at 2-8°C and not

frozen.[4][6]

High background in my assay
Antibody aggregation due to

repeated freeze-thaw cycles.

Centrifuge the antibody vial

(e.g., 10,000 x g for 10

minutes at 4°C) to pellet

aggregates and use the

supernatant. For future use,

ensure proper aliquoting and

storage.

Contamination of the antibody

stock.

Use a fresh, unopened vial or

a different aliquot. Ensure

sterile handling techniques

when preparing working

solutions.

Inconsistent results between

experiments

Use of different aliquots with

varying stability due to

improper storage.

Always aliquot the antibody

upon first use to ensure

consistency across

experiments. Label aliquots

clearly with the date and

concentration.

Degradation of the Sialyl-Lewis

X reagent (if used as a

competitor or standard).

Use a fresh preparation of the

Sialyl-Lewis X reagent,

ensuring it has been stored

under the recommended
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conditions (e.g., -80°C, under

nitrogen).[7]

Quantitative Data on Storage Conditions
Improper storage, particularly repeated freeze-thaw cycles, can lead to antibody aggregation

and a loss of functional activity. The rate and extent of degradation can be influenced by the

antibody concentration, formulation, and the speed of freezing and thawing.

Storage Condition
Observed Effect on

Monoclonal Antibodies
Reference

Multiple Freeze-Thaw Cycles

(1 to 3 cycles)

Increased protein aggregation

and formation of subvisible

particles. The degradation is

more pronounced with a higher

number of cycles.

[4][8]

Slow Thawing

Leads to higher protein

aggregation compared to fast

thawing, especially when

combined with fast freezing.

[5][8]

Fast Freezing followed by Slow

Thawing

Results in greater degradation

of the monoclonal antibody

than slow freezing followed by

slow thawing.

[8]

Storage in Smaller Volumes

Can lead to a greater

magnitude of degradation

compared to larger volumes

under the same freeze-thaw

conditions.

[4]
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The following diagram illustrates the recommended workflow for receiving and storing Sialyl-
Lewis X antibodies and reagents to ensure their stability and performance.

Upon Receipt

Storage Preparation

Storage Conditions

Receive Shipment

Briefly Centrifuge Vial

Consult Datasheet for Specific Instructions

Long-term or Short-term Use?

Store Conjugated Ab at 2-8°C (Protected from Light)

If Conjugated

Store sLeX Reagent at -80°C

If ReagentAliquot into Single-Use Volumes

Long-term

Store at 2-8°C (Short-term)

Short-term

Label Aliquots (Date, Concentration)

Store at -20°C or -80°C (Long-term)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b013878?utm_src=pdf-body
https://www.benchchem.com/product/b013878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Diagram 1: Recommended workflow for storing Sialyl-Lewis X antibodies and reagents.

Sialyl-Lewis X Biosynthesis and Role in Leukocyte
Adhesion
Sialyl-Lewis X is a crucial carbohydrate ligand involved in inflammatory responses. It is

synthesized on the surface of leukocytes and mediates their adhesion to selectins on

endothelial cells, a key step in their migration to tissues.
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Diagram 2: Biosynthesis of Sialyl-Lewis X and its role in leukocyte adhesion.
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General Protocol: Flow Cytometry Analysis of Sialyl-
Lewis X Expression
This is a generalized protocol and should be optimized for your specific cell type and antibody.

Cell Preparation:

Harvest cells and wash with a suitable buffer (e.g., PBS with 1% BSA).

Adjust cell concentration to 1 x 10^6 cells/mL.

Staining:

Add the primary anti-Sialyl-Lewis X antibody at the predetermined optimal concentration

to 100 µL of the cell suspension.

Incubate for 30 minutes at 4°C, protected from light if the primary is conjugated.

Wash the cells twice with buffer.

If the primary antibody is unconjugated, add a fluorescently-labeled secondary antibody

and incubate for 30 minutes at 4°C, protected from light.

Wash the cells twice with buffer.

Analysis:

Resuspend the cells in 500 µL of buffer.

Analyze on a flow cytometer. Be sure to include appropriate controls, such as an isotype

control and unstained cells.

General Protocol: ELISA for Sialyl-Lewis X
This protocol is a general guideline for a competitive ELISA to detect soluble Sialyl-Lewis X.

Coating:
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Coat a 96-well plate with a Sialyl-Lewis X-conjugated protein (e.g., sLeX-BSA) overnight

at 4°C.

Wash the plate with a wash buffer (e.g., PBS with 0.05% Tween-20).

Blocking:

Block the plate with a blocking buffer (e.g., 3% BSA in PBS) for 1-2 hours at room

temperature.

Wash the plate.

Competition:

Add your standards and samples to the wells.

Immediately add the anti-Sialyl-Lewis X antibody at a constant, predetermined

concentration.

Incubate for 1-2 hours at room temperature.

Wash the plate.

Detection:

Add an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse

IgM/IgG).

Incubate for 1 hour at room temperature.

Wash the plate.

Add the substrate and stop the reaction.

Read the absorbance on a plate reader. The signal will be inversely proportional to the

amount of Sialyl-Lewis X in the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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